Cas no 2172106-42-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-2-methylbutanamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-2-methylbutanamidoacetic acid
• CAS No: 2172106-42-0
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6492357
• PubChem ID: 165538715
• Update Time: 2025-06-11

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-2-methylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-2-methylbutanamidoacetic acid
• EN300-1504685
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-2-methylbutanamido]acetic acid
• 2172106-42-0

• Inchi： 1S/C25H30N2O6/c1-17(24(30)27(13-14-32-2)15-23(28)29)11-12-26-25(31)33-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,11-16H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： CEGQUNAPQCVYTL-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(N(CC(=O)O)CCOC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-2-methylbutanamidoacetic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-2-methylbutanamidoacetic acid (CAS No. 2172106-42-0)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-2-methylbutanamidoacetic acid (CAS No. 2172106-42-0) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for this compound due to its role in creating complex peptides, which are critical in drug development and biotechnology applications.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-2-methylbutanamidoacetic acid has surged, driven by advancements in personalized medicine and targeted therapies. This compound’s compatibility with automated peptide synthesizers and its stability under SPPS conditions are key factors behind its popularity. Additionally, its methoxyethyl side chain enhances solubility, a feature highly sought after in modern peptide design.

The CAS No. 2172106-42-0 compound is also a subject of interest in academic circles, particularly in studies exploring novel drug delivery systems. For instance, its incorporation into peptide-based nanoparticles has shown promise in improving bioavailability and reducing off-target effects—a hot topic in cancer research and neurodegenerative disease treatment. Searches for "Fmoc-amino acid applications" or "peptide synthesis reagents" often highlight this compound’s versatility.

From a synthetic chemistry perspective, the 2-methylbutanamidoacetic acid backbone of this molecule offers structural flexibility, enabling the creation of customized peptide sequences. This adaptability aligns with the growing trend of precision medicine, where tailored therapeutic peptides are designed to address specific patient needs. Laboratories frequently inquire about "CAS 2172106-42-0 suppliers" or "Fmoc-protected building blocks," underscoring its commercial and research significance.

Quality control and purity are paramount when working with 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-2-methylbutanamidoacetic acid. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its integrity, ensuring optimal performance in peptide assembly. The compound’s stability under acidic and basic conditions further enhances its utility in multi-step synthetic workflows.

In summary, CAS No. 2172106-42-0 represents a critical tool in the toolkit of peptide chemists and pharmaceutical researchers. Its combination of Fmoc protection, solubility-enhancing groups, and structural modularity positions it at the forefront of innovative therapeutic development. As the scientific community continues to explore peptide-based solutions for unmet medical needs, this compound’s relevance is poised to grow exponentially.